N-Acetyl-D-methionine

Description

N-Acetyl-D-methionine is a derivative of the amino acid D-methionine, where an acetyl group is attached to the nitrogen atom. It is classified as an N-acetyl-D-amino acid and is known by several synonyms, including N-Acetylmethionine, D-form, and AC-D-MET-OH . This compound has a molecular formula of C7H13NO3S and a molecular weight of 191.25 g/mol .

Biological and Metabolic Aspects

N-Acetyl-D-methionine is a metabolite found in or produced by Saccharomyces cerevisiae . In terms of metabolism, studies have shown that the acetate moiety of N-acetyl-D-methionine is not readily metabolized to CO2, unlike its L-form counterpart . This suggests differences in how these compounds are processed in biological systems.

Comparative Metabolism

• N-Acetyl-L-methionine: Metabolically equivalent to free L-methionine, indicating that the acetyl group does not hinder its utilization as a source of methionine .

• N-Acetyl-D-methionine: The acetate part is not readily metabolized, suggesting a slower or less efficient metabolic pathway compared to the L-form .

Nutritional and Therapeutic Applications

While N-Acetyl-D-methionine is not widely used in nutritional therapy compared to its L-form, it has potential applications in biochemical research and as a substrate for enzymatic reactions. N-Acetylmethionine (without specifying the D or L form) is used in peritoneal dialysis solutions for patients with renal failure and in nutritional therapy for those with deficiencies .

Research Findings

Compound	Nutritional Potency
L-Methionine	High
D-Methionine Sulfoxide	Low (4-40%)
N-Acetyl-D-methionine	Low (4-40%)

• CAS No.: 1509-92-8
• Product Name: N-Acetyl-D-methionine
• Molecular Formula: C7H13NO3S
• Molecular Weight: 191,24 g/mole
• IUPAC Name: (2R)-2-acetamido-4-methylsulfanylbutanoic acid
• Standard InChI: InChI=1S/C7H13NO3S/c1-5(9)8-6(7(10)11)3-4-12-2/h6H,3-4H2,1-2H3,(H,8,9)(H,10,11)/t6-/m1/s1
• Standard InChIKey: XUYPXLNMDZIRQH-ZCFIWIBFSA-N
• Isomeric SMILES: CC(=O)N[C@H](CCSC)C(=O)O
• SMILES: CC(=O)NC(CCSC)C(=O)O
• Canonical SMILES: CC(=O)NC(CCSC)C(=O)O
• PubChem Compound: 6991987
• Last Modified: Aug 15 2023